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Compound of Interest

Compound Name: Gly-Gly-Arg acetate salt

CAS No.: 54944-27-3

Cat. No.: B1446236

Get Quote

Executive Summary
The tripeptide sequence Glycyl-Glycyl-Arginine (Gly-Gly-Arg) is a critical recognition motif for

serine proteases and modifying enzymes. In drug development, GGR-based substrates are

primarily used to screen inhibitors of Urokinase (uPA), a biomarker for cancer metastasis and

tissue remodeling. The acetate salt form ensures high solubility and compatibility with

physiological buffers, minimizing pH artifacts common with trifluoroacetate (TFA) salts.

Key Applications
Application Enzyme Target Substrate Form Detection Method

Protease Activity
Urokinase (uPA),

Thrombin

Z-Gly-Gly-Arg-AMC

(or pNA)

Fluorescence /

Absorbance

Citrullination
Peptidylarginine

Deiminase (PAD)

H-Gly-Gly-Arg-OH

Acetate

HPLC / Mass Spec

(Label-Free)

Inhibition Control Serine Proteases
H-Gly-Gly-Arg-OH

Acetate

Competitive Inhibition

(Ki)
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Mechanism of Action
A. Serine Protease Recognition (uPA)
Urokinase specifically recognizes the basic Arginine (Arg) residue at the P1 position. The

upstream Glycine residues (P2, P3) provide a flexible, accessible linker that fits the S2/S3 sub-

sites of the enzyme, allowing for efficient hydrolysis of the C-terminal bond.

Reaction:Z-Gly-Gly-Arg-AMC + uPA

Z-Gly-Gly-Arg-OH + AMC (Fluorescent)

B. Peptidylarginine Deiminase (PAD) Conversion
PAD enzymes (specifically PAD2/PAD4) catalyze the calcium-dependent deimination of the

Arginine guanidinium group to a Citrulline ureido group.[1][2][3][4] The raw GGR acetate salt

serves as a minimal substrate for kinetic profiling of PADs without steric hindrance from bulky

fluorophores.

Reaction:Gly-Gly-Arg + PAD +

Gly-Gly-Citrulline +
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Figure 1: Dual workflow for GGR substrates depending on derivative status.

Click to download full resolution via product page

Figure 1: Dual workflow for GGR substrates depending on derivative status (Fluorogenic vs.

Label-Free).

Protocol A: Fluorogenic Assay for Urokinase (uPA)
Objective: Determine

and

of uPA using Z-Gly-Gly-Arg-AMC. Note: If using the raw "Gly-Gly-Arg acetate salt" as a
competitive inhibitor, add it at varying concentrations (0–1 mM) alongside the AMC substrate.

Materials
Substrate: Z-Gly-Gly-Arg-AMC (Dissolve 10 mg in DMSO to make ~10-20 mM stock).

Enzyme: Recombinant Human uPA (Final conc: 1–10 nM).
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Assay Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 0.1% BSA, 0.01% Tween-20.

Plate: 96-well black flat-bottom microplate.

Step-by-Step Procedure
Preparation: Dilute the substrate stock into Assay Buffer to prepare a 2X working solution

series (e.g., 0, 10, 20, 50, 100, 200 µM).

Enzyme Setup: Dilute uPA enzyme to 2X final concentration in Assay Buffer. Keep on ice.

Reaction Initiation:

Add 50 µL of Enzyme Solution to wells.

Add 50 µL of Substrate Solution to start the reaction.

Final Volume: 100 µL.

Kinetic Read: Immediately place in a fluorescence plate reader.

Excitation: 360 nm | Emission: 460 nm.

Mode: Kinetic (Read every 60 seconds for 30 minutes).

Temp: 37°C.

Data Analysis: Plot Relative Fluorescence Units (RFU) vs. Time. Calculate the slope (Initial

Velocity,

) for each concentration. Fit

vs. [Substrate] to the Michaelis-Menten equation.

Protocol B: Label-Free PAD Assay (Using Raw GGR
Acetate)
Objective: Measure PAD activity by converting Gly-Gly-Arg to Gly-Gly-Citrulline. Target

Audience: Researchers with "Gly-Gly-Arg acetate salt" (raw peptide) needing a direct
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turnover assay.

Materials
Substrate: Gly-Gly-Arg acetate salt (MW ~300-400 Da). Prepare 10 mM stock in water.

Enzyme: PAD2 or PAD4 (human recombinant).

Reaction Buffer: 100 mM HEPES (pH 7.6), 50 mM NaCl, 10 mM CaCl

, 2 mM DTT.

Quench Solution: 1% Trifluoroacetic acid (TFA) or 25 mM EDTA.

Step-by-Step Procedure
Reaction Mix: Combine the following in a microcentrifuge tube:

Buffer: 80 µL

GGR Substrate (10 mM): 10 µL (Final: 1 mM)

PAD Enzyme: 10 µL (Final: 100–500 nM)

Incubation: Incubate at 37°C for 15–60 minutes.

Termination: Stop reaction by adding 10 µL of Quench Solution (EDTA chelates Ca

, stopping PAD).

Detection (HPLC/MS):

Column: C18 Reverse Phase.

Mobile Phase: A: 0.1% TFA in H2O; B: 0.1% TFA in Acetonitrile.

Gradient: 0–30% B over 15 min.

Detection: Absorbance at 214 nm (peptide bond) or Mass Spec (Monitor +1 Da mass shift:

Arg [174 Da]
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Cit [175 Da]).

Note: Citrulline is more hydrophobic than Arginine at neutral pH, but elution order depends

on ion-pairing agents.

Troubleshooting & Optimization
Solubility & Stability[6]

Acetate vs. TFA: The acetate salt is preferred for cellular assays as it avoids the cytotoxicity

associated with TFA. However, for HPLC, TFA is often added to the mobile phase to sharpen

peaks.

Storage: Store lyophilized powder at -20°C. Reconstituted stock (in water or DMSO) is stable

for 1 month at -20°C. Avoid freeze-thaw cycles.

Assay Specificity
uPA Selectivity: While GGR is highly specific for uPA, high concentrations of Thrombin or

Trypsin will also cleave it. Use selective inhibitors (e.g., Hirudin for Thrombin) if testing

complex biological fluids (plasma).

Background Hydrolysis: GGR-AMC has low spontaneous hydrolysis. If high background is

observed, check buffer pH (must be < 8.0) and protect from light.[5]

Data Validation
Issue Probable Cause Solution

Non-linear Kinetics
Substrate depletion (>10%

conversion)

Decrease enzyme

concentration or reaction time.

High Background

(Fluorescence)
Free AMC contamination

Check substrate purity; run a

"No Enzyme" blank.

No Signal (PAD Assay) Lack of Calcium

Ensure Buffer contains 2–10

mM CaCl

(Essential cofactor).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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